Cas no 1351620-76-2 (N-2-(cyclohex-1-en-1-yl)ethyl-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide
• CAS No: 1351620-76-2
• MF: C₁₈H₃₀N₂O₃
• MW: 322.442405223846
• CID: 5906693
• PubChem ID: 56764343
• Update Time: 2025-05-20

N-2-(cyclohex-1-en-1-yl)ethyl-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-cyclohexyl-2-hydroxyethyl)oxamide
• F5857-5219
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-cyclohexyl-2-hydroxyethyl)oxalamide
• AKOS024524378
• N-[2-(cyclohex-1-en-1-yl)ethyl]-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide
• VU0525459-1
• 1351620-76-2
• N-2-(cyclohex-1-en-1-yl)ethyl-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide

• Inchi： 1S/C18H30N2O3/c21-16(15-9-5-2-6-10-15)13-20-18(23)17(22)19-12-11-14-7-3-1-4-8-14/h7,15-16,21H,1-6,8-13H2,(H,19,22)(H,20,23)
• InChI Key： KFIHCMGILJODIP-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC(C1CCCCC1)O)=O

Computed Properties

• Exact Mass: 322.22564282g/mol
• Monoisotopic Mass: 322.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide

N-2-(Cyclohex-1-en-1-yl)ethyl-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide: A Comprehensive Overview

N-2-(Cyclohex-1-en-1-yl)ethyl-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide is a complex organic compound with the CAS number 1351620-76-2. This compound belongs to the class of ethanediamides, which are derivatives of ethanediamine. The structure of this compound is characterized by the presence of a cyclohexene ring and a cyclohexyl group, both of which contribute to its unique chemical properties. The compound's molecular formula is C₁₉H₃₃N₂O₃, and its molecular weight is approximately 355.48 g/mol.

The synthesis of N-2-(cyclohex-1-en-1-yl)ethyl-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide involves a series of intricate organic reactions, including alkylation, acylation, and possibly some form of ring-opening or ring-forming processes. The compound's structure suggests that it may have applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its potential as a building block for more complex molecules with bioactive properties.

One of the most interesting aspects of this compound is its ability to form hydrogen bonds due to the presence of hydroxyl (-OH) and amide (-CONH-) groups. This property makes it a promising candidate for use in drug delivery systems, where hydrogen bonding plays a critical role in drug stability and bioavailability. Additionally, the cyclohexene ring introduces some degree of rigidity into the molecule, which could enhance its stability under various environmental conditions.

Recent research has also explored the possibility of using N-2-(cyclohex-1-en-1-yl)ethyl-N'-(2-cyclohexyl-2-hydroxyethyl)ethanediamide as a precursor for the synthesis of more advanced materials, such as polymers and dendrimers. Its ability to undergo both nucleophilic and electrophilic reactions makes it versatile in organic synthesis. For instance, the amide groups can act as nucleophiles in condensation reactions, while the hydroxyl group can participate in esterification or etherification processes.

In terms of pharmacological applications, this compound has shown potential as a lead molecule for the development of new drugs targeting various diseases. Its structure resembles that of certain bioactive compounds reported in recent literature, suggesting that it could be modified to enhance its therapeutic effects. For example, modifications to the cyclohexene ring or the cyclohexyl group could improve its solubility or bioavailability, making it more effective as a drug candidate.

The environmental impact of N-2-(cyclohex-1-en-1-y l)ethyl-N'-(2-cyclohexyl - 2-hydroxyethyl ) ethanediamide is another area of interest. Given its complex structure, it is important to assess its biodegradability and potential toxicity to aquatic life. Preliminary studies suggest that the compound may undergo microbial degradation under certain conditions, but further research is needed to confirm these findings.

In conclusion, N - 2 - ( cyc lo hex - 1 - en - 1 - yl ) eth yl - N ' - ( 2 - cyc lo hex yl - 2 - hydro xy eth yl ) eth aned iamide ( CAS No: 13516 76 - 76 - 76) is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and chemical properties make it an attractive target for further research in fields such as pharmaceuticals, materials science, and environmental chemistry. As new studies emerge, we can expect to gain deeper insights into its capabilities and limitations.